
Technical Safety & Application Guide:
Monopropyl Phthalate-d4

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Monopropyl Phthalate-d4

CAS No.: 1795020-91-5

Cat. No.: B586085 Get Quote

Executive Summary
Monopropyl Phthalate-d4 (MPP-d4) is a stable isotope-labeled metabolite used primarily as

an internal standard (IS) in the quantitative analysis of phthalate exposure via Isotope Dilution

Mass Spectrometry (IDMS). As the primary monoester metabolite of Dipropyl Phthalate (DPP),

MPP serves as a critical biomarker in toxicological biomonitoring.

This guide synthesizes Safety Data Sheet (SDS) specifications with practical analytical

protocols. It addresses the unique challenges of working with phthalate metabolites—

specifically the risk of background contamination and the necessity of enzymatic deconjugation

in biological matrices.

Chemical Identity & Properties
Precise identification is the first step in assay validation. Researchers must verify the isotopic

labeling pattern to ensure the mass shift prevents interference with the native analyte.
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Property Specification

Chemical Name Monopropyl Phthalate-d4

Synonyms
1,2-Benzenedicarboxylic acid, 1-propyl ester-d4;

Mono-n-propyl phthalate-ring-d4

CAS Number
1795020-91-5 (Labeled) / 4376-19-6

(Unlabeled)

Molecular Formula C₁₁H₈D₄O₄

Molecular Weight 212.24 g/mol

Isotopic Purity ≥ 99 atom % D

Solubility Soluble in Methanol, Acetonitrile, DMSO

Appearance White to off-white solid

SMILES
[2H]c1c([2H])c(C(=O)OCCC)c(C(=O)O)c1([2H])

[2H]

structural Visualization
The following diagram illustrates the chemical structure, highlighting the ring-deuteration (d4)

which provides the +4 Da mass shift essential for mass spectrometry separation.
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Figure 1: Structural logic of Monopropyl Phthalate-d4. The d4 labeling on the aromatic ring

ensures metabolic stability during analysis.
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Hazards & Safety Profile (SDS Deep Dive)
While specific SDS data for the deuterated form is often limited, safety protocols must follow

the Precautionary Principle, assuming the toxicity profile mirrors the unlabeled parent

compound (Monopropyl Phthalate) and its precursor (Dipropyl Phthalate).

GHS Classification (Derived)
Signal Word:DANGER

Reproductive Toxicity (Category 1B): H360 - May damage fertility or the unborn child.[1]

Phthalate monoesters are known endocrine disruptors [1].

Skin/Eye Irritation (Category 2): H315/H319 - Causes skin and serious eye irritation.[2]

Aquatic Toxicity (Acute 1): H400 - Very toxic to aquatic life.

Critical Handling Protocols
Engineering Controls: Handle exclusively in a chemical fume hood. Use a static-dissipative

balance enclosure to prevent dispersal of the fine powder.

PPE: Nitrile gloves (double-gloving recommended due to permeation risks of phthalates in

organic solvents), safety goggles, and a lab coat.

Accidental Release: Do not sweep dry dust (aerosol risk). Dampen with methanol-soaked

wipes and dispose of as hazardous chemical waste.

Technical Application Guide: LC-MS/MS
Quantitation
This section outlines a self-validating workflow for using MPP-d4 as an Internal Standard. The

core challenge in phthalate analysis is ubiquitous background contamination (from plastics,

solvents, and dust).

Causality in Experimental Design
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Why Deuterated? Deuterated standards correct for matrix effects (ion

suppression/enhancement) and recovery losses during extraction. The d4-analog co-elutes

with the target but is mass-resolved.

Why Enzymatic Hydrolysis? In urine, >90% of MPP exists as a glucuronide conjugate. Beta-

glucuronidase treatment is mandatory to measure total phthalate burden [2].

Why Glassware? Phthalates leach from plastics. Protocol Rule: Use only glass or stainless

steel; solvent-rinse all glassware with HPLC-grade methanol before use.

Preparation of Stock Solutions
Primary Stock (1 mg/mL): Dissolve 1 mg MPP-d4 in 1 mL Methanol (LC-MS grade). Store at

-20°C in a glass vial with a PTFE-lined cap.

Stability Check: Stable for >1 year at -20°C. Monitor for hydrolysis (appearance of phthalic

acid-d4) every 6 months.

Working IS Solution (1 µg/mL): Dilute Primary Stock in Acetonitrile/Water (1:1). Prepare fresh

weekly to prevent concentration drift due to solvent evaporation.

Validated Analytical Workflow
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Figure 2: LC-MS/MS workflow for Phthalate Metabolite Quantitation. The "Method Blank" is

critical for validating the absence of external contamination.

LC-MS/MS Parameters (ESI Negative)
Phthalate monoesters contain a carboxylic acid group, making Negative Electrospray Ionization

(ESI-) the most sensitive mode [3].

Parameter Setting Rationale

Ionization ESI Negative (-)
Deprotonation of carboxylic

acid [M-H]⁻.

Column
C18 (e.g., 2.1 x 100mm, 1.8

µm)

Retains hydrophobic alkyl

chain; separates isomers.

Mobile Phase A 0.1% Acetic Acid in Water

Acidic pH suppresses

ionization slightly but improves

peak shape on C18.

Mobile Phase B Acetonitrile
Strong eluent for hydrophobic

esters.

Precursor Ion 211.1m/z
[M-H]⁻ of MPP-d4 (212.24 -

1.008).

Quantifier Ion 125.1m/z
Loss of propyl ester group;

Ring-d4 + COO⁻ fragment.

Qualifier Ion 151.1m/z
Phthalic anhydride-d4 anion

(Common phthalate fragment).

Note on Transitions: Unlabeled MPP uses the transition 207.1 → 121.1. The mass shift of +4 in

the product ion (121 → 125) confirms the stability of the deuterium label on the aromatic ring

during fragmentation.

Stability & Storage
Hydrolytic Instability: As a monoester, MPP-d4 is susceptible to acid/base hydrolysis,

converting it to Phthalic Acid-d4 (useless as an IS for MPP).
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Prevention:[2][3] Store stock solutions in neutral solvents (Methanol) rather than

acidic/basic buffers.

Photostability: Phthalates are generally photostable, but standard practice dictates storage in

amber vials.

Storage Temperature:

Solid: -20°C (Recommended) or +4°C.

Solution: -20°C (Required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b586085#monopropyl-phthalate-d4-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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